Cas no 219600-07-4 (4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 219600-07-4
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 3057661
• PubChem ID: 5304733
• Update Time: 2025-10-11

4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• UIA60007
• SCHEMBL4701736
• 219600-07-4
• STK785023
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-(2-pyrazinyl)-
• BBRYQLIJAGCOHU-UHFFFAOYSA-N
• EN300-110603
• STK853387
• CS-0222179
• AKOS000268531
• 4-methyl-5-(pyrazin-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS005630225
• 4-methyl-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C7H7N5S/c1-12-6(10-11-7(12)13)5-4-8-2-3-9-5/h2-4H,1H3,(H,11,13)
• InChI Key： BBRYQLIJAGCOHU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CN=2)N1C

Computed Properties

• Exact Mass: 193.04221642Da
• Monoisotopic Mass: 193.04221642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

4-Methyl-5-(Pyrazin-2-Yl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

4-Methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol, also known by its CAS registry number CAS 219600-07-4, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, catalysis, and electronic materials. Recent studies have highlighted its role in advancing functional materials and therapeutic agents.

The molecular structure of 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol comprises a triazole ring fused with a pyrazine moiety and a thiol group. This combination endows the compound with versatile reactivity and electronic properties. Researchers have explored its ability to act as a building block for constructing advanced materials, such as metalloorganic frameworks (MOFs) and coordination polymers. The presence of the thiol group facilitates strong metal-ligand interactions, making it a valuable component in the synthesis of porous materials with high surface areas.

Recent advancements in synthetic methodologies have enabled the efficient preparation of CAS 219600-07-4. For instance, microwave-assisted synthesis has been employed to enhance reaction rates and selectivity. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it environmentally friendly. Additionally, the use of green solvents and catalysts has further improved the sustainability of the synthesis process.

In terms of applications, 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has shown promise in the field of pharmacology. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its thiol group allows for redox modulation, which is crucial in combating oxidative stress-related diseases such as neurodegenerative disorders.

The compound's electronic properties have also been leveraged in the development of organic electronics. Its ability to act as a π-conjugated system makes it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications and doping strategies.

Environmental considerations are another area where CAS 219600-07- has made an impact. Its use as a ligand in catalytic systems has been explored for degrading persistent organic pollutants (POPs). The compound's ability to stabilize metal nanoparticles enhances their catalytic activity and selectivity in environmental remediation processes.

In conclusion, 4-methyl